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Compound of Interest

Compound Name: Dipropyl carbonate

Cat. No.: B009098

The safe and compliant disposal of chemical waste is a critical component of laboratory safety
and environmental stewardship. This guide provides detailed, step-by-step procedures for the
proper disposal of dipropyl carbonate, ensuring the safety of laboratory personnel and
adherence to regulatory standards. Dipropyl carbonate is a flammable liquid that requires
careful handling throughout its lifecycle, from use to final disposal.

Immediate Safety and Handling Protocols

Before handling dipropyl carbonate, it is essential to be familiar with its hazards and the
necessary safety precautions. The compound is a flammable liquid and vapor.[1][2][3] It may
cause skin irritation, serious eye irritation, and respiratory irritation.[1][3][4] Ingestion, skin
contact, or inhalation can be harmful.[3][4]

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[1][4][5]

o Skin Protection: Use chemical-resistant gloves (inspect before use) and wear protective
clothing.[1][4] After handling, wash hands thoroughly.[1][5]

o Respiratory Protection: Work in a well-ventilated area.[1][5] If ventilation is inadequate, use
respirators and components tested and approved under appropriate government standards
such as NIOSH (US) or CEN (EU).[1]
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Safe Handling Practices:

Chemical and Safety Data Summary

Keep the chemical away from heat, sparks, open flames, and hot surfaces.[1][4][5]
Use non-sparking tools and take precautionary measures against static discharge.[5][6]
Ensure all equipment, including containers and receiving equipment, is properly grounded.[5]

Store containers tightly closed in a cool, dry, and well-ventilated place.[1][4]

For quick reference, the following table summarizes key quantitative data for dipropyl

carbonate.
Property Value Citation(s)
CAS Number 623-96-1 [2][5]
Molecular Formula C7H1403 [31[5]
Molecular Weight 146.18 g/mol [21[31[5]
Appearance Flammable liquid and vapor [11[3]
Boiling Point 167-168 °C [2]
Density 0.944 g/mL at 25 °C [2]
Flash Point 55 °C (131 °F) - closed cup [2][4]
UN Number 3272 [1]14]
Hazard Class 3 [4]

Packing Group

[4]

Hazard Statements

H226, H315, H319, H335,
H302+H312+H332

[1](21[3]

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.chemicalbook.com/msds/dipropyl-carbonate.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB4455574_EN.htm
https://datasheets.scbt.com/sds/aghs/en/sc-234793.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-234793.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/517135
https://datasheets.scbt.com/sds/aghs/en/sc-234793.pdf
https://www.chemicalbook.com/msds/dipropyl-carbonate.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB4455574_EN.htm
https://www.benchchem.com/product/b009098?utm_src=pdf-body
https://www.benchchem.com/product/b009098?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/294934
https://datasheets.scbt.com/sds/aghs/en/sc-234793.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/69344
https://datasheets.scbt.com/sds/aghs/en/sc-234793.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/294934
https://pubchem.ncbi.nlm.nih.gov/compound/69344
https://datasheets.scbt.com/sds/aghs/en/sc-234793.pdf
https://www.chemicalbook.com/msds/dipropyl-carbonate.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/69344
https://www.sigmaaldrich.com/US/en/product/aldrich/294934
https://www.sigmaaldrich.com/US/en/product/aldrich/294934
https://www.sigmaaldrich.com/US/en/product/aldrich/294934
https://m.chemicalbook.com/ProductMSDSDetailCB4455574_EN.htm
https://www.chemicalbook.com/msds/dipropyl-carbonate.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB4455574_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB4455574_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB4455574_EN.htm
https://www.chemicalbook.com/msds/dipropyl-carbonate.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/294934
https://pubchem.ncbi.nlm.nih.gov/compound/69344
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b009098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Standard Operating Procedure for Dipropyl
Carbonate Disposal

This protocol outlines the necessary steps for the safe disposal of dipropyl carbonate waste in
a laboratory setting. Adherence to these steps is crucial for regulatory compliance and
environmental protection.

Step 1: Waste Identification and Segregation

o Characterize the Waste: Determine if the dipropyl carbonate waste is contaminated with
other substances.

e Segregate: Do not mix dipropyl carbonate waste with other waste streams, especially
incompatible materials like strong oxidizing agents.[5] Keep it in its original or a properly
labeled container.[1][6] Federal and state regulations govern hazardous waste from its
creation to its disposal, a system often called "cradle-to-grave".[7][8]

Step 2: Containerization and Labeling

o Select Appropriate Container: Use a container that is in good condition, not leaking, and
compatible with dipropyl carbonate.

o Label Clearly: The container must be clearly labeled as "Hazardous Waste" and should
identify the contents (i.e., "Dipropyl Carbonate"). The label should also include the date
accumulation started and any associated hazards (e.g., "Flammable").

Step 3: Storage

o Designated Storage Area: Store the sealed waste container in a designated, well-ventilated
hazardous waste accumulation area.

e Prevent Spills: Ensure containers are kept upright to prevent leakage.[1]

o Follow Regulations: Adhere to storage time limits for hazardous waste as defined by
regulations from the EPA and local authorities.[9]

Step 4: Arrange for Professional Disposal
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o Licensed Disposal Company: The disposal of dipropyl carbonate must be handled by a
licensed hazardous waste disposal company.[1]

» Documentation: Ensure all required documentation, such as waste manifests, is completed
accurately for the disposal vendor.

o Final Disposal: The waste must be transported to and disposed of at an approved and
permitted waste disposal plant or facility.[5][6][10]

Emergency Protocol: Spill Management

In the event of a dipropyl carbonate spill, immediate and appropriate action is required to
mitigate risks.

Step 1: Evacuate and Secure the Area

» Remove all sources of ignition from the spill area.[1][5]

o Evacuate non-essential personnel to a safe location.[1][5]

e Ensure the area is adequately ventilated.[1][5]

Step 2: Contain the Spill

o Prevent the spill from spreading or entering drains.[1][5]

» Use a non-combustible absorbent material to contain the spill.[1]
Step 3: Clean-Up and Decontamination

o Small Spills: Cover the spill with an inert absorbent material such as dry lime, soda ash,
sand, or vermiculite.[1][4][5]

¢ Collection: Carefully scoop or pick up the absorbed material and place it into a properly
labeled, closed container for disposal.[4][5]

o Decontaminate: Wash the spill site after the material has been completely picked up.[4]
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Step 4: First Aid

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes and consult a
physician.[1][4]

Skin Contact: Wash off immediately with soap and plenty of water.[1][4][5]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[4][5]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and consult a physician.[1]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of dipropyl carbonate.
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Step 5: Arrange Professional Disposal
Contact licensed waste vendor.

End:
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Step 4: Store Safely
Designated, ventilated area.
Adhere to accumulation time limits.

lways

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Characterize & Segregate Waste
Is it mixed with other chemicals?

Step 3: Containerize & Label

Use compatible, sealed container.
Label 'Hazardous Waste'

A

I
|

Plntential Event Collect spill waste
I

Emergency:
Spill Occurs

Execute Spill Protocol:
1. Evacuate & Secure
2. Contain with Absorbent
3. Clean & Decontaminate

Click to download full resolution via product page

Caption: Workflow for the safe disposal of dipropyl carbonate.

© 2025 BenchChem. All rights reserved.

6/8 Tech Support


https://www.benchchem.com/product/b009098?utm_src=pdf-body-img
https://www.benchchem.com/product/b009098?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b009098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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